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Compound Focus: Zileuton-13C2,15N
Cat. No.: S12860184

The table below summarizes the core information available for this labeled compound:

Property Description

Compound Name  Zileuton-13C2,15N [1]

Bioactivity Potent and selective inhibitor of 5-lipoxygenase (5-LO); same as unlabeled
Zileuton [1] [2].

Molecular c9l3c2H8NIoNO2S [1]

Formula

Molar Mass 235.24 g/mol [1]

Research Serves as an internal standard in quantitative mass spectrometry to improve
Purpose accuracy [1].

Intended Use For research use only, not for human use [1].

Parent Drug (Zileuton) Mechanism and Experimental
Evidence
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Zileuton-13C2,15N is an isotopically labeled version of Zileuton, so it shares the same biological activity

[1]. Understanding the parent drug's function is key to understanding its application.

Mechanism of Action: Inhibiting Leukotriene Production Zileuton works by inhibiting the 5-
lipoxygenase (5-LO) enzyme, which blocks the production of pro-inflammatory leukotrienes [3] [2]. The
following diagram illustrates this pathway and the experimental contexts in which Zileuton's effects have

been studied.

Experimental & Research Contexts
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Summary of Supporting Experimental Data The table below outlines key experimental findings for

unlabeled Zileuton, which reflect the expected bioactivity of the isotopically labeled version.

Experimental o

Key Findings Reference
Context
In Vitro Inhibition of LTB4 production in mouse MC9 cells (ICso: 0.55 pM); [2]
(Cellular) Inhibition of cys-leukotriene release in human HelLa cells (ICso: 0.04
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Experimental o
Key Findings Reference
Context

pg/mL).

In Vivo (Animal Inhibition of intestinal polyp formation in APCA468 mice (dose: 1,200 [1][2]
Models) mg/kg); Reduction of NF-kB expression and apoptotic index in rat
myocardial infarction model (dose: 5 mg/kg, oral).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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